
An In-depth Technical Guide to 2-Nitroanisole:
Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitroanisole

Cat. No.: B7769701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural characteristics of 2-Nitroanisole. The information is curated for professionals in

research and development, with a focus on data clarity and experimental context.

Chemical Identity and Structure
2-Nitroanisole, also known as 1-methoxy-2-nitrobenzene, is an organic compound with the

chemical formula C₇H₇NO₃.[1][2][3][4] It is characterized by an anisole molecule where a nitro

group has substituted one of the hydrogen atoms at the ortho position relative to the methoxy

group.[1][3][5] This compound is a synthetic, colorless to yellowish or reddish liquid.[1][5][6]

The structure of 2-Nitroanisole is critical to its chemical behavior. The presence of both the

electron-donating methoxy group and the electron-withdrawing nitro group on the benzene ring

influences its reactivity, particularly in electrophilic aromatic substitution and reduction

reactions.

Chemical Structure Diagram
Caption: Chemical structure of 2-Nitroanisole.
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The following tables summarize the key physical and chemical properties of 2-Nitroanisole for

easy reference and comparison.

Table 1: General Chemical Properties

Property Value Reference(s)

CAS Number 91-23-6 [1][2][3][5][7]

Molecular Formula C₇H₇NO₃ [1][2][3][4]

Molecular Weight 153.14 g/mol [1][2][4][7]

IUPAC Name 1-methoxy-2-nitrobenzene [1]

Synonyms
o-Nitroanisole, 2-

Methoxynitrobenzene
[3][6]

Table 2: Physical Properties

Property Value Reference(s)

Appearance
Colorless to yellowish or

reddish liquid
[1][5][6]

Melting Point 9-12 °C [2][5][7]

Boiling Point 273-277 °C [1][2][5][7]

Density 1.254 g/mL at 20-25 °C [1][5][7]

Flash Point 124-142 °C [2][8]

Refractive Index (n20/D) 1.561 [7][9]

Vapor Pressure 0.0036 mmHg [1]

Vapor Density (air=1) 5.29 [1]

Table 3: Solubility
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Solvent Solubility Reference(s)

Water
Insoluble to sparingly soluble

(1.69 g/L at 30°C)
[1][3][6][7][10]

Ethanol Soluble [2][3][5][6][7][10]

Diethyl Ether Soluble [3][6][7][10]

Carbon Tetrachloride Soluble [1]

Table 4: Spectroscopic Data

Technique Data Highlights Reference(s)

¹H NMR

Spectral data available in

Sadtler Research Laboratories

Spectral Collection (Proton

NMR: 1887).

[1][6]

¹³C NMR
Spectral data have been

reported (C-13: 931).
[6]

Infrared (IR)
Spectral data available (prism,

grating[11]).
[6]

Mass Spectrometry (MS)
GC-MS data available, major

fragments (m/z) reported.
[1]

Ultraviolet (UV)
Max absorption in cyclohexane

at 249 nm and 304 nm.

Experimental Protocols
Synthesis of 2-Nitroanisole
There are two primary methods for the synthesis of 2-Nitroanisole.

Method 1: From 2-Chloronitrobenzene

This method involves the nucleophilic aromatic substitution of chlorine with a methoxy group.
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Reactants: 2-Chloronitrobenzene, Methanolic Sodium Hydroxide.[1][6]

Procedure:

A solution of 2-chloronitrobenzene in methanol is prepared.[1][6]

Methanolic sodium hydroxide is slowly added to the solution at 70°C.[1][6]

To drive the reaction to completion, the mixture is gradually heated under pressure to

95°C.[1][6]

After the reaction is complete, the mixture is diluted with water.[1][6]

The product, 2-Nitroanisole, separates as an oil and can be isolated.[1][6]

Yield: Approximately 90%.[1]

Method 2: Nitration of Anisole

This method involves the electrophilic aromatic substitution of a hydrogen atom on the anisole

ring with a nitro group.

Reactants: Anisole, Concentrated Nitric Acid, Concentrated Sulfuric Acid.[9][12]

Procedure:

Anisole is treated with a nitrating mixture of concentrated nitric acid and concentrated

sulfuric acid.[9][12]

The reaction is typically carried out at a low temperature (0-5°C) to prevent over-nitration

and control the reaction rate.[9]

The methoxy group of anisole directs the nitration to the ortho and para positions, resulting

in a mixture of 2-nitroanisole and 4-nitroanisole.[4][9][12]

Purification: The resulting isomers can be separated by techniques such as fractional

distillation or chromatography.[9]
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Synthesis Workflow: From 2-Chloronitrobenzene
2-Chloronitrobenzene

+
Methanolic Sodium Hydroxide

Reaction at 70°C, then
heated to 95°C under pressure Dilution with Water Phase Separation 2-Nitroanisole (Oil)

Metabolism of 2-Nitroanisole

Major Pathway

Minor Pathway

2-Nitroanisole

2-Nitrophenol

O-Demethylation

o-Anisidine

Nitro Reduction

Sulfate and Glucuronide
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Conjugation

Urinary Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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